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Apiezon N Grease: A Comparative Guide for
Researchers
Apiezon N is a silicone-free, hydrocarbon-based grease widely recognized in the research

community for its exceptional performance in cryogenic and high-vacuum applications.[1][2][3]

[4][5] This guide provides a comprehensive comparison of Apiezon N with its common

alternatives, supported by user testimonials and experimental data, to assist researchers,

scientists, and drug development professionals in selecting the appropriate grease for their

specific needs.

Performance Characteristics of Apiezon N
Apiezon N is distinguished by its low vapor pressure, excellent thermal conductivity at

cryogenic temperatures, and resistance to the "creep" commonly associated with silicone-

based greases.[1][6][7][8] Its tenacious and rubbery consistency also provides a cushioning

effect, which is particularly beneficial for delicate glass-to-glass joints.[1][7]

User Testimonials in a Research Context
Researchers have reported successful use of Apiezon N in a variety of demanding

applications. For instance, in a student research project aiming to verify gas equations at high

altitudes, Apiezon N was used to create a perfectly airtight seal in a syringe assembly

subjected to extreme temperatures.[9] Its ability to withstand frequent cycling between
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cryogenic temperatures (as low as -273°C) and ambient temperatures makes it a reliable

choice for applications such as cryostats and for mounting samples in low-temperature

experiments.[1][3][4][5]

Apiezon N vs. Alternative High-Vacuum Greases
The primary alternatives to Apiezon N in a research setting are other Apiezon grease variants

and silicone-based greases. The choice between them depends on the specific requirements of

the application, such as the operating temperature range and the required vacuum level.

Apiezon Family Comparison
Within the Apiezon brand, different grease formulations cater to specific needs. Apiezon L is

often preferred for ultra-high vacuum applications at ambient temperatures due to its lower

vapor pressure compared to Apiezon N.[2][7] For high-temperature applications, Apiezon H is

the recommended choice.[2]

Hydrocarbon vs. Silicone-Based Greases
The most significant distinction in high-vacuum greases lies in their base material: hydrocarbon

or silicone. While silicone greases typically offer a broader operating temperature range, they

are susceptible to "creep," a phenomenon where the grease migrates from the application area

and can contaminate sensitive experiments.[10][11] This can be a critical issue in surface

science, thin-film deposition, and analytical techniques like mass spectrometry and infrared

spectroscopy.[1][7] Apiezon N, being a hydrocarbon grease, is resistant to this issue, ensuring

a cleaner vacuum environment.[1][6][7][8]

Quantitative Performance Data
To facilitate an objective comparison, the following table summarizes the key quantitative data

for Apiezon N and its common alternatives.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://locoscience.com/products/n-grease-apiezon
https://www.cmr-direct.com/shop/02-39-014-cmr-apiezonn25g-507/document/52
https://www.agarscientific.com/apiezon-n-grease-25g
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.cmr-direct.com/blog/tutorials-1/apiezon-grease-selection-guide-1
https://www.ajvs.com/library/Apiezon_L_M_and_N_Ultra_High_and_High_Vacuum_Greases_Datasheet.pdf
https://www.cmr-direct.com/blog/tutorials-1/apiezon-grease-selection-guide-1
https://www.2spi.com/catalog/documents/AP-whitepaper-hydro-silicone-16-Sept-2016.pdf
https://apiezon.com/wp-content/uploads/2023/10/Apiezon-whitepaper-Dec-2016.pdf
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://www.ajvs.com/library/Apiezon_L_M_and_N_Ultra_High_and_High_Vacuum_Greases_Datasheet.pdf
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://static.mimaterials.com/apiezon/DocumentLibrary/TechnicalDatasheets/Apiezon_N_Cryogenic_High_Vacuum_Grease_Datasheet.pdf
https://www.ajvs.com/library/Apiezon_L_M_and_N_Ultra_High_and_High_Vacuum_Greases_Datasheet.pdf
https://www.ajvs.com/apiezon-n-cryogenic-grease-high-vacuum-silicone-free-and-halogen-free-grease-17558
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Apiezon N Apiezon L Apiezon H
Silicone
Grease
(Typical)

Vapor Pressure

@ 20°C (Torr)
6 x 10⁻¹⁰[3][5][8] < 10⁻¹⁰[2] ~10⁻⁸[2]

Low, but prone to

outgassing of low

molecular weight

species

Operating

Temperature

Range (°C)

-273 to +30[1][3] +10 to +30 -10 to +240 -40 to +200[10]

Base Material Hydrocarbon Hydrocarbon Hydrocarbon Silicone

Silicone-Free Yes[1][6][7][8] Yes Yes No

Primary

Application

Cryogenic, High-

Vacuum

Ultra High-

Vacuum

High

Temperature

General Purpose

High-Vacuum

Experimental Protocols
Detailed experimental protocols are crucial for replicating and verifying performance data.

While specific, detailed protocols for testing every property of these greases are proprietary to

the manufacturers, standardized methods from organizations like ASTM are used. For

instance, vapor pressure is typically measured using a Knudsen effusion method or a

capacitance diaphragm gauge. Outgassing rates are often determined using a residual gas

analyzer (RGA) in a high-vacuum chamber.

For thermal conductivity at cryogenic temperatures, a common experimental setup involves a

cryostat with a known temperature gradient applied across a sample of the grease. The heat

flow is measured, and the thermal conductivity is calculated. A notable study by the NASA

Ames Research Center demonstrated the superior thermal conductance of Apiezon N in

pressed metallic joints compared to Indium foil.[4][6][12]

Visualizing the Selection Process
The selection of a high-vacuum grease is a critical decision based on several experimental

parameters. The following diagram illustrates a logical workflow for choosing the appropriate
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grease.

Start: Define Experimental Requirements

What is the operating temperature range?

Cryogenic Temperatures
(-273°C to +30°C)

Cryogenic

Ambient Temperatures
(+10°C to +30°C)

Ambient

High Temperatures
(up to +240°C)

High Temp

Select Apiezon N

What is the required vacuum level? Select Apiezon H

High Vacuum
(10⁻⁶ to 10⁻⁹ Torr)

High Vacuum

Ultra-High Vacuum
(< 10⁻⁹ Torr)

UHV

Is silicone contamination a concern? Select Apiezon L

Yes

Yes

No

No

Consider Silicone Grease

Click to download full resolution via product page
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Caption: Logical workflow for selecting a high-vacuum grease.

Experimental Workflow for Grease Application
Proper application of vacuum grease is essential to achieve an effective seal without

introducing contaminants. The following diagram outlines a typical workflow for applying

Apiezon N.
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Start: Prepare Surfaces

Clean surfaces with a suitable solvent
(e.g., isopropanol, acetone)

Ensure surfaces are dry and free of lint

Apply a thin, uniform layer of Apiezon N to one surface

Use a lint-free applicator

Assemble the joint and rotate to spread the grease evenly

Wipe away any excess grease from the exterior of the joint

End: Joint is sealed

Click to download full resolution via product page

Caption: Experimental workflow for applying Apiezon N grease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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